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Cat. No.: B3043082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Coumarins, a class of benzopyrone compounds, are of significant interest in medicinal

chemistry due to their diverse and potent biological activities. The coumarin scaffold serves as

a versatile platform for the development of novel therapeutic agents. The introduction of various

substituents onto the coumarin ring system allows for the fine-tuning of its physicochemical and

pharmacological properties. This review focuses on the synthesis, properties, and potential

applications of a specific derivative, 4-chloro-6-methyl-3-nitrocoumarin, a molecule with

potential for further exploration in drug discovery.

Physicochemical Properties
A summary of the key physicochemical properties of 4-chloro-6-methyl-3-nitrocoumarin is

presented in Table 1. These properties are crucial for understanding the compound's behavior

in biological systems and for guiding further derivatization efforts.
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Property Value Reference

Molecular Formula C₁₀H₆ClNO₄ [1]

Molar Mass 239.61 g/mol [1]

IUPAC Name
4-chloro-6-methyl-3-

nitrochromen-2-one
[1]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 4-chloro-6-methyl-3-
nitrocoumarin is not readily available in the reviewed literature, a plausible synthetic pathway

can be proposed based on established methods for the synthesis of structurally related

coumarins. The general approach involves the formation of the coumarin core, followed by

nitration and chlorination steps.

Proposed Synthetic Pathway
The synthesis of 4-chloro-6-methyl-3-nitrocoumarin would likely begin with the Pechmann

condensation to construct the 6-methyl-4-hydroxycoumarin intermediate. This is a widely used

method for synthesizing coumarins from a phenol and a β-ketoester under acidic conditions.

The subsequent steps would involve the introduction of the nitro group at the 3-position and the

chloro group at the 4-position.
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Caption: Proposed synthesis of 4-chloro-6-methyl-3-nitrocoumarin.

Experimental Protocols for Related Compounds
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To provide practical guidance, the following are detailed experimental protocols for the

synthesis of key precursors and structurally similar compounds.

1. Synthesis of 7-Hydroxy-4-Methylcoumarin (A Pechmann Condensation Example)[2][3]

Materials: Resorcinol, ethyl acetoacetate, Amberlyst-15 (acid catalyst).[2][3]

Procedure:

A mixture of resorcinol (1 mmol), ethyl acetoacetate (1.1 mmol), and Amberlyst-15 (10

mol%) is prepared.[3]

The reaction mixture is stirred in an oil bath heated to 110°C.[3]

The reaction progress is monitored by thin-layer chromatography (TLC).[3]

Upon completion, the mixture is filtered to remove the catalyst.[3]

The filtrate is cooled to room temperature, and hot methanol is added to precipitate the

crude product.[3]

The solid product is filtered and recrystallized from ethanol to yield pure 7-hydroxy-4-

methylcoumarin.[3]

2. Nitration of 7-Hydroxy-4-Methylcoumarin[2][3]

Materials: 7-hydroxy-4-methylcoumarin, concentrated nitric acid, concentrated sulfuric acid.

[2][3]

Procedure:

7-hydroxy-4-methylcoumarin (1.2 g) is dissolved in concentrated sulfuric acid (10 ml) in a

conical flask placed in an ice bath.[2][3]

A nitrating mixture (0.5 ml of concentrated nitric acid and 1.5 ml of concentrated sulfuric

acid) is added dropwise, maintaining the temperature below 10°C.[2][3]
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After the addition is complete, the flask is removed from the ice bath and kept at room

temperature for one hour with occasional shaking.[2][3]

The reaction mixture is then poured into a beaker containing crushed ice with stirring.[2][3]

The precipitated crude product, a mixture of 6-nitro and 8-nitro isomers, is filtered and

washed with cold water.[2][3]

The isomers can be separated by fractional crystallization from ethanol.[2][3]

3. Chlorination of a 4-Hydroxycoumarin Derivative (General Procedure)

Materials: 4-hydroxycoumarin derivative, phosphorus oxychloride (POCl₃) or thionyl chloride

(SOCl₂).

Procedure:

The 4-hydroxycoumarin derivative is refluxed with an excess of phosphorus oxychloride or

thionyl chloride.

The reaction progress is monitored by TLC.

Upon completion, the excess chlorinating agent is removed under reduced pressure.

The residue is carefully poured onto crushed ice to hydrolyze any remaining reagent.

The resulting solid is filtered, washed with water, and purified by recrystallization.

Spectroscopic Characterization (Predicted)
While experimental spectroscopic data for 4-chloro-6-methyl-3-nitrocoumarin is not

available, the expected spectral features can be inferred based on the analysis of related

compounds.

Table 2: Predicted Spectroscopic Data for 4-chloro-6-methyl-3-nitrocoumarin
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Spectroscopic Technique Predicted Key Features

¹H NMR

- A singlet for the methyl group protons (around

2.4-2.6 ppm).- Signals in the aromatic region

(7.0-8.5 ppm) corresponding to the protons on

the benzene ring.- The specific splitting patterns

would depend on the coupling between the

aromatic protons.

¹³C NMR

- A signal for the methyl carbon.- Signals for the

carbons of the coumarin core, including the

carbonyl carbon of the lactone (around 160

ppm).- Signals for the aromatic carbons, with

those attached to electron-withdrawing groups

(nitro and chloro) shifted downfield.

IR Spectroscopy

- A strong absorption band for the C=O

stretching of the lactone (around 1720-1750

cm⁻¹).- Characteristic absorption bands for the

N-O stretching of the nitro group (asymmetric

around 1520-1560 cm⁻¹ and symmetric around

1345-1385 cm⁻¹).- C-Cl stretching vibrations

(typically in the fingerprint region).- Aromatic

C=C stretching vibrations.

Mass Spectrometry

- A molecular ion peak corresponding to the

mass of the compound (m/z 239.61).- Isotopic

peaks due to the presence of chlorine (³⁵Cl and

³⁷Cl).- Fragmentation patterns characteristic of

the coumarin ring system.

Biological Activities of Coumarin Derivatives
Coumarin and its derivatives are known to exhibit a wide range of biological activities, making

them attractive scaffolds for drug development. While no specific biological data for 4-chloro-6-
methyl-3-nitrocoumarin has been reported, the functional groups present on the molecule

suggest potential for various pharmacological effects.
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Caption: Known biological activities of the coumarin scaffold.

The presence of the nitro group, a strong electron-withdrawing group, can significantly

influence the electronic properties of the coumarin ring and may contribute to its biological

activity. The chloro and methyl substituents can also modulate the lipophilicity and steric

properties of the molecule, which can affect its interaction with biological targets.

Future Directions
The lack of specific data on 4-chloro-6-methyl-3-nitrocoumarin highlights an opportunity for

further research. Future studies should focus on:

Optimized Synthesis: Developing and reporting a detailed and optimized synthetic protocol

for 4-chloro-6-methyl-3-nitrocoumarin.

Full Characterization: Performing a complete spectroscopic characterization (¹H NMR, ¹³C

NMR, IR, Mass Spectrometry, and single-crystal X-ray diffraction) to confirm its structure and

provide valuable data for the scientific community.

Biological Screening: Evaluating the compound for a range of biological activities, including

but not limited to anticancer, antimicrobial, and anti-inflammatory properties, through in vitro

and in vivo assays.

Structure-Activity Relationship (SAR) Studies: Synthesizing a library of related derivatives to

explore the structure-activity relationships and identify key structural features for enhanced

biological activity.
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Conclusion
4-Chloro-6-methyl-3-nitrocoumarin is a coumarin derivative with potential for applications in

medicinal chemistry. While specific experimental data for this compound is currently limited in

the public domain, this review provides a comprehensive overview based on the known

chemistry of related compounds. The proposed synthetic pathway and predicted spectroscopic

data offer a valuable starting point for researchers interested in exploring this molecule. Further

investigation into its synthesis, characterization, and biological evaluation is warranted to

unlock its full potential as a lead compound in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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